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Compound of Interest

Compound Name: Benzenesulfonohydrazide

Cat. No.: B1205821 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for

benzenesulfonohydrazide, a versatile reagent in organic synthesis. The document details the

nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) characteristics

of the compound, along with a standard protocol for its synthesis. This information is critical for

the accurate identification, characterization, and utilization of benzenesulfonohydrazide in

research and development settings.

Spectroscopic Data Summary
The following tables summarize the key spectroscopic data for benzenesulfonohydrazide.

Table 1: ¹H NMR Spectroscopic Data
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Chemical Shift
(δ) ppm

Multiplicity
Coupling
Constant (J)
Hz

Number of
Protons

Assignment

7.93 Doublet 7.0 2H
Aromatic (ortho-

protons)

7.65 Triplet 7.3 1H
Aromatic (para-

proton)

7.57 Triplet 7.3 2H
Aromatic (meta-

protons)

5.62 Singlet - 1H -NH-

3.62 Singlet - 2H -NH₂

Solvent: CDCl₃, Spectrometer Frequency: 300 MHz

Table 2: ¹³C NMR Spectroscopic Data
Chemical Shift (δ) ppm Assignment

136.3 Aromatic (C-S)

133.5 Aromatic (para-C)

129.3 Aromatic (meta-C)

128.2 Aromatic (ortho-C)

Solvent: CDCl₃, Spectrometer Frequency: 75 MHz

Table 3: Mass Spectrometry Data (Electron Ionization)
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m/z Relative Intensity (%) Proposed Fragment

172 8.3 [M]⁺ (Molecular Ion)

143 53.0 [M - NHNH₂]⁺

142 19.5 [C₆H₅SO₂]⁺

125 19.0 [C₆H₅SO]⁺

94 9.6 [C₆H₆]⁺

78 89.4 [C₆H₆]⁺

77 100.0 [C₆H₅]⁺

51 49.3 [C₄H₃]⁺

31 97.8 [N₂H₃]⁺

Ionization Energy: 75 eV

Table 4: FT-IR Spectroscopic Data
Wavenumber (cm⁻¹) Intensity Assignment

3300 - 3400 Strong, Broad
N-H stretching (asymmetric

and symmetric of -NH₂)

3200 - 3300 Medium N-H stretching (-NH-)

3000 - 3100 Medium Aromatic C-H stretching

1580 - 1600 Medium C=C aromatic ring stretching

1440 - 1480 Medium C=C aromatic ring stretching

1300 - 1350 Strong S=O asymmetric stretching

1150 - 1200 Strong S=O symmetric stretching

700 - 750 Strong C-H out-of-plane bending

680 - 720 Strong C-S stretching
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Sample Preparation: KBr Pellet

Experimental Protocols
Synthesis of Benzenesulfonohydrazide
Benzenesulfonohydrazide is commonly synthesized by the reaction of benzenesulfonyl

chloride with hydrazine hydrate.[1]

Procedure:

To a solution of 80% hydrazine hydrate (2.1 equivalents) in tetrahydrofuran (THF),

benzenesulfonyl chloride (1 equivalent) is added slowly at -8 °C.[1]

The reaction mixture is stirred at this temperature for 30 minutes.[1]

Following the reaction, the mixture is extracted with ethyl acetate.[1]

The organic layer is concentrated under reduced pressure.[1]

The resulting residue is purified by column chromatography on silica gel using a

chloroform/methanol (9.4:0.6) eluent to yield benzenesulfonohydrazide as a white solid.[1]

Spectroscopic Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra were recorded on

a 300 MHz spectrometer. The sample was dissolved in deuterated chloroform (CDCl₃).

Chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (TMS) as an

internal standard.

Mass Spectrometry (MS): The mass spectrum was obtained using an electron ionization (EI)

source. The sample was introduced directly into the ion source, which was maintained at a

temperature of 190 °C, while the sample temperature was 120 °C. The electron energy was set

to 70 eV.

Infrared (IR) Spectroscopy: The IR spectrum was recorded using a Fourier-Transform Infrared

(FTIR) spectrophotometer. The sample was prepared as a potassium bromide (KBr) pellet.
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Workflow and Logical Relationships
The following diagram illustrates the overall workflow for the synthesis and characterization of

benzenesulfonohydrazide.
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Workflow for Synthesis and Characterization of Benzenesulfonohydrazide
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Caption: Synthesis and Spectroscopic Analysis Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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